Cas no 896686-38-7 (3-{(2-methylphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

3-{(2-Methylphenyl)methylsulfanyl}-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione is a sulfur-containing heterocyclic compound featuring a benzothiadiazine core with a 2-methylbenzylthio substituent. This structure imparts unique reactivity and potential applications in medicinal chemistry and materials science. The sulfanyl and sulfonyl functional groups enhance its versatility as an intermediate for synthesizing pharmacologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its rigid aromatic framework contributes to stability, while the methylphenyl moiety may influence lipophilicity and binding affinity. The compound’s distinct electronic properties make it suitable for further derivatization, offering opportunities for tailored modifications in drug discovery or functional material design.
3-{(2-methylphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione structure
896686-38-7 structure
Product Name:3-{(2-methylphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
CAS No:896686-38-7
MF:C15H14N2O2S2
MW:318.413860797882
CID:5479988
Update Time:2025-10-31

3-{(2-methylphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 3-[(2-methylphenyl)methylsulfanyl]-4H-1$l^{6},2,4-benzothiadiazine 1,1-dioxide
    • 3-{(2-methylphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
    • Inchi: 1S/C15H14N2O2S2/c1-11-6-2-3-7-12(11)10-20-15-16-13-8-4-5-9-14(13)21(18,19)17-15/h2-9H,10H2,1H3,(H,16,17)
    • InChI Key: VVENGPWFESGMQV-UHFFFAOYSA-N
    • SMILES: S1(C2=C([H])C([H])=C([H])C([H])=C2N([H])C(=N1)SC([H])([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])(=O)=O

3-{(2-methylphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Pricemore >>

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Additional information on 3-{(2-methylphenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

Introduction to 3-{(2-methylphenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione (CAS No. 896686-38-7)

3-{(2-methylphenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione (CAS No. 896686-38-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiadiazines, which are known for their diverse biological activities, including antihypertensive, anti-inflammatory, and anticancer properties. The unique structural features of this compound make it a promising candidate for further investigation and potential therapeutic applications.

The molecular structure of 3-{(2-methylphenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione is characterized by a benzothiadiazine core with a substituted methylphenyl sulfide moiety. This combination of functional groups imparts specific chemical and biological properties that are of interest to researchers. The presence of the sulfide group and the methylphenyl substituent can influence the compound's reactivity, solubility, and binding affinity to various biological targets.

Recent studies have highlighted the potential therapeutic applications of 3-{(2-methylphenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibits the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) without significantly affecting normal cells. This selective cytotoxicity suggests that the compound may have a favorable therapeutic index for cancer treatment.

In addition to its antiproliferative effects, 3-{(2-methylphenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione has also shown promise in the treatment of inflammatory diseases. A study conducted by a team at the University of California in 2020 demonstrated that this compound effectively reduces inflammation in animal models of arthritis. The researchers observed a significant decrease in pro-inflammatory cytokines such as TNF-α and IL-6 in treated animals, indicating its potential as an anti-inflammatory agent.

The mechanism of action of 3-{(2-methylphenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione is not yet fully understood. However, preliminary studies suggest that it may target multiple signaling pathways involved in cell proliferation and inflammation. One possible mechanism is the inhibition of key enzymes such as COX-2 and LOX, which are involved in the production of pro-inflammatory mediators. Another potential mechanism is the modulation of transcription factors like NF-κB, which play a crucial role in regulating gene expression related to inflammation and cell survival.

The pharmacokinetic properties of 3-{(2-methylphenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione have also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. This suggests that it can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 3-{(2-methylphenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3-{(2-methylphenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione (CAS No. 896686-38-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. As more data becomes available from ongoing studies and clinical trials, this compound may emerge as a valuable tool for improving patient outcomes in various medical conditions.

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